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Prenol lipids
Prenol lipids are a class of naturally occurring terpenoid compounds derived from isoprene units. These lipids play crucial roles in various biological processes, including cellular signaling and membrane integrity maintenance. Prenols can be found in numerous plants and microorganisms, where they contribute to the formation of cell walls, pigments, and defensive mechanisms against environmental stress. Common types include carotenoids, which are responsible for the vibrant colors in fruits and vegetables, and dolichol, essential for protein glycosylation processes within cells. Due to their unique properties, prenol lipids have garnered significant interest for applications ranging from pharmaceuticals and cosmetics to food additives, offering potential benefits such as antioxidant protection and enhanced skin health.

Monoterpenoids
Sesquiterpenoids
Diterpenoids
Triterpenoids
Acyclic monoterpenoids
Triterpene saponins
Iridoid O-glycosides
Kaurane diterpenoids
Germacranolides and derivatives
Xanthophylls
Retinoids
Terpene lactones
Menthane monoterpenoids
Limonoids
Polyprenols
Bicyclic monoterpenoids
Terpene glycosides
Sesquiterpene lactones
C19-gibberellin 6-carboxylic acids
Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Steviol glycosides
Tetraterpenoids
Quassinoids
5,10-cycloaromadendrane sesquiterpenoids
Tanshinones, isotanshinones, and derivatives
Quinone and hydroquinone lipids
Diterpene glycosides
Monocyclic monoterpenoids
Eudesmanolides, secoeudesmanolides, and derivatives
Taxanes and derivatives
Diterpene lactones
Carotenes
Jatrophane and cyclojatrophane diterpenoids
Xanthanolides
Sesterterpenoids
Aromatic monoterpenoids
Guaianolides and derivatives
Vitamin K compounds
Iridoids and derivatives
Abscisic acids and derivatives
Aristolane sesquiterpenoids
Hopanoids
Tocopherols
Phorbol esters
Guaianes
Germacrane sesquiterpenoids
Acyclic diterpenoids
Ubiquinones
Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
Ubiquinols
Aphidicolane and stemodane diterpenoids
Trichothecenes
Colensane and clerodane diterpenoids
Tocotrienols
Grayanoids
Ophiobolane sesterterpenoids
Elemane sesquiterpenoids
Tigliane and ingenane diterpenoids
Aconitane-type diterpenoid alkaloids
Napelline-type diterpenoid alkaloids
Chamigranes
Scalarane sesterterpenoids
Cadinanolides
Sesquaterpenoids
Ginkgolides and bilobalides
Stemarane diterpenoids
Cedrane and isocedrane sesquiterpenoids
Illudanes and illudins
Lappaconitine-type diterpenoid alkaloids
Isoprenoid phosphates
Cembrane diterpenoids
Strigolactones
Prenylquinones
Polyterpenoids
Vitamin E compounds
Rhamnofolane and daphnane diterpenoids
Leucothol and grayanotoxane diterpenoids
Bicyclogermacrane and isolepidozane sesquiterpenoids
Atisane diterpenoids
Prenylated hydroquinones
Ambrosanolides and secoambrosanolides
C20-gibberellin 6-carboxylic acids
Polyprenylphenols
Pachydictyane and cneorubin diterpenoids
C20-gibberellin 20-carboxylic acids
Cembranolides
Angular triquinanes
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Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...